Cas no 2098042-91-0 (1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• CAS No: 2098042-91-0
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• CID: 5725357
• PubChem ID: 121203222
• Update Time: 2025-10-29

1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one
• starbld0037939
• 2098042-91-0
• AKOS026711457
• 1-[3-(methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl]-2-(methylamino)ethanone
• F1907-7092
• 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one

• Inchi： 1S/C10H17F3N2O2/c1-14-5-8(16)15-4-3-9(6-15,7-17-2)10(11,12)13/h14H,3-7H2,1-2H3
• InChI Key： NJIGWKPROBJFFJ-UHFFFAOYSA-N
• SMILES： FC(C1(COC)CN(C(CNC)=O)CC1)(F)F

Computed Properties

• Exact Mass: 254.12421228g/mol
• Monoisotopic Mass: 254.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2098042-91-0)

The compound 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2098042-91-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine ring, trifluoromethyl group, and methoxymethyl substituent, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of the trifluoromethyl group in this compound aligns with current trends in medicinal chemistry, where fluorinated molecules are increasingly explored for their therapeutic potential. Additionally, the pyrrolidine scaffold is a common motif in FDA-approved drugs, further highlighting the relevance of this compound in modern pharmacology.

The synthesis of 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one involves multi-step organic reactions, including N-alkylation and carbonyl functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From an industrial perspective, this compound is often utilized as a building block for the development of novel agrochemicals and pharmaceuticals. Its methoxymethyl group, for instance, can enhance the solubility of derived products, making them more effective in formulation processes. Moreover, the methylamino moiety provides a reactive site for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

Environmental and safety considerations are also paramount when working with 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one. While it is not classified as hazardous under standard regulations, proper handling protocols must be followed to minimize exposure. Researchers are encouraged to use personal protective equipment (PPE) and work in well-ventilated areas to ensure safe laboratory practices.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned this molecule as a subject of ongoing research. Its potential applications extend beyond traditional pharmaceuticals, including materials science and catalysis. For instance, the trifluoromethyl group's electron-withdrawing properties can influence the electronic characteristics of materials, opening new avenues for innovation in optoelectronics and polymer chemistry.

In conclusion, 1-(3-(Methoxymethyl)-3-(trifluoromethyl)pyrrolidin-1-yl)-2-(methylamino)ethan-1-one (CAS No. 2098042-91-0) represents a versatile and scientifically significant compound with broad applicability. Its structural complexity and functional diversity make it a valuable asset for researchers exploring cutting-edge solutions in chemistry and life sciences. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.